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Compound of Interest

Compound Name: 1-(Tert-butyl)-4-iodobenzene

Cat. No.: B1267037 Get Quote

An In-depth Technical Guide to 1-(tert-butyl)-4-
iodobenzene
This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of 1-(tert-butyl)-4-iodobenzene, tailored for researchers,

scientists, and professionals in drug development.

Molecular Structure and Identifiers
1-(tert-butyl)-4-iodobenzene is an aromatic organic compound. Structurally, it consists of a

benzene ring substituted with a tert-butyl group and an iodine atom at the para position.[1] The

tert-butyl group provides steric bulk, which can influence the molecule's reactivity and physical

properties.[1]

Caption: 2D structure of 1-(tert-butyl)-4-iodobenzene.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 1-tert-butyl-4-iodobenzene[2]

CAS Number 35779-04-5[2]

Chemical Formula C₁₀H₁₃I[2]

SMILES CC(C)(C)c1ccc(I)cc1

InChI
InChI=1S/C10H13I/c1-10(2,3)8-4-6-9(11)7-5-

8/h4-7H,1-3H3

InChIKey WQVIVQDHNKQWTM-UHFFFAOYSA-N

Physicochemical Properties
1-(tert-butyl)-4-iodobenzene is typically a colorless to pale yellow liquid or solid, depending on

the ambient temperature.[1] It has low solubility in water but is soluble in common organic

solvents such as ethanol and ether.[1]

Table 2: Physicochemical Data

Property Value

Molecular Weight 260.11 g/mol [2]

Density 1.468 g/mL at 25 °C

Boiling Point 116-118 °C at 9 mmHg

Refractive Index n20/D 1.57

Flash Point 113 °C (235.4 °F) - closed cup

Appearance
Clear orange to red liquid[3] or colorless to pale

yellow liquid/solid[1]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of 1-(tert-butyl)-4-
iodobenzene.

Table 3: Spectroscopic Data Summary

Technique Data

¹H NMR

Expected signals include a singlet for the tert-

butyl protons and multiplets in the aromatic

region for the benzene ring protons.

¹³C NMR

Signals are expected for the quaternary carbon

and methyl carbons of the tert-butyl group, as

well as for the four distinct carbons of the

benzene ring.

Infrared (IR)

Characteristic peaks would include C-H

stretching from the alkyl and aromatic groups,

and C=C stretching from the aromatic ring.

Mass Spec (MS)

The molecular ion peak is expected.

Fragmentation patterns would likely show the

loss of a methyl group or the entire tert-butyl

group.

Note: Specific peak assignments can be found in various spectral databases such as

PubChem.[2]

Experimental Protocols
Synthesis of 1-(tert-butyl)-4-iodobenzene

A common method for the synthesis of 1-(tert-butyl)-4-iodobenzene involves the reaction of 4-

tert-butylphenylboronic acid with an iodine source.[3]

Protocol:

To a sealed reaction tube, add 4-tert-butylphenylboronic acid (0.4 mmol), copper powder

(0.08 mmol), and (CF₃)₂CFI (0.6 mmol).
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Add 2 mL of DMF to the reaction tube.

Stir the reaction mixture at room temperature for 24 hours.

After the reaction is complete, pour the suspension into water and extract with ethyl acetate.

Combine the organic layers, dry with anhydrous Na₂SO₄, and concentrate under reduced

pressure.

Purify the crude product using silica gel column chromatography with a petroleum ether/ethyl

acetate (20:1) eluent to yield 1-(tert-butyl)-4-iodobenzene.[3]

Reactants
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Caption: Experimental workflow for the synthesis of 1-(tert-butyl)-4-iodobenzene.

Applications in Organic Synthesis
1-(tert-butyl)-4-iodobenzene is a versatile intermediate in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[4] The presence of the iodine atom makes it an

excellent substrate for various coupling reactions.[1]
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The Heck Reaction: This compound is an electron-rich aryl iodide, making it a suitable coupling

partner in the Heck reaction.[3] The Heck reaction is a palladium-catalyzed carbon-carbon

bond-forming reaction between an unsaturated halide (like 1-(tert-butyl)-4-iodobenzene) and

an alkene.[5] This reaction is fundamental in synthesizing substituted alkenes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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